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Compound of Interest

Compound Name: 14-O-Acetylsachaconitine

Cat. No.: B15589028

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 14-O-Acetylsachaconitine, a

diterpenoid alkaloid of significant interest in pharmacological research. This document collates

available data on its chemical identifiers, and outlines relevant experimental protocols for its

study, catering to the needs of researchers, scientists, and professionals in drug development.

Chemical Identifiers and Properties
14-O-Acetylsachaconitine is a natural product belonging to the Aconitum class of alkaloids.

While a dedicated PubChem entry for 14-O-Acetylsachaconitine is not available, its

fundamental chemical identifiers have been established.

Identifier Value Source

CAS Number 102719-98-2 [1][2]

Molecular Formula C25H39NO5 N/A

Molecular Weight 433.6 g/mol N/A
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For reference, the identifiers for the parent compound, sachaconitine, are provided below.

Identifier Value Source

PubChem CID 20056277 [3]

IUPAC Name

(1S,2R,3R,4S,5S,6S,8S,9S,13

R,16S,17R)-11-ethyl-6,16-

dimethoxy-13-methyl-11-

azahexacyclo[7.7.2.1²,⁵.0¹,¹⁰.0³

,⁸.0¹³,¹⁷]nonadecane-4,8-diol

[3]

InChI

InChI=1S/C23H37NO4/c1-5-

24-11-21(2)7-6-17(28-4)23-13-

8-12-15(27-3)10-

22(26,18(13)19(12)25)14(20(2

3)24)9-16(21)23/h12-20,25-

26H,5-11H2,1-

4H3/t12-,13-,14+,15+,16-,17+,

18-,19+,20?,21+,22+,23-/m1/s

1

[3]

SMILES

CCN1C[C@@]2(CC--

INVALID-LINK--[C@]5(C--

INVALID-LINK--

OC)O">C@@HOC)C

[3]

Pharmacological Context: Aconitum Alkaloids
14-O-Acetylsachaconitine belongs to the family of Aconitum alkaloids, which are known for

their potent biological activities, primarily as modulators of voltage-gated sodium channels.

These alkaloids are a subject of extensive research due to their potential therapeutic

applications and inherent toxicity. The pharmacological effects of this class of compounds are

largely attributed to their interaction with the alpha-subunit of voltage-gated sodium channels,

leading to a range of physiological responses.

Potential Signaling Pathways
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Based on the known activities of related diterpenoid alkaloids, two primary signaling pathways

are of interest for investigating the mechanism of action of 14-O-Acetylsachaconitine:

Voltage-Gated Sodium Channel Modulation: Aconitum alkaloids are well-documented

modulators of voltage-gated sodium channels. Their binding can lead to persistent activation

or blockade of these channels, significantly impacting neuronal and cardiac cell excitability.

NF-κB Signaling Pathway: There is evidence to suggest that some diterpenoids can

influence the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling

pathway, which plays a crucial role in inflammation and immune responses.

The following diagrams illustrate the general workflow for investigating these pathways.
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Experimental Workflow: Voltage-Gated Sodium Channel Assay

Prepare cell line expressing target Nav channel (e.g., Nav1.5)

Culture cells and seed in appropriate assay plates

Pre-incubate cells with 14-O-Acetylsachaconitine at various concentrations

Add a sodium channel activator (e.g., veratridine) to induce channel opening

Measure changes in membrane potential or intracellular ion concentration

Analyze data to determine IC50 or EC50 values

Click to download full resolution via product page

Workflow for Voltage-Gated Sodium Channel Assay.
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Logical Relationship: NF-κB Signaling Pathway Inhibition

Inflammatory Stimulus (e.g., LPS, TNF-α)

IKK Complex Activation

IκBα Phosphorylation & Degradation

NF-κB (p65/p50) Release

Nuclear Translocation of NF-κB

Target Gene Expression (e.g., pro-inflammatory cytokines)

14-O-Acetylsachaconitine

Potential Inhibition

Click to download full resolution via product page

Potential Inhibition of the NF-κB Signaling Pathway.

Experimental Protocols
Detailed experimental data for 14-O-Acetylsachaconitine is not extensively available in the

public domain. However, based on established methodologies for studying similar alkaloids, the

following protocols can be adapted.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15589028/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-14-o-acetylsachaconitine
https://www.benchchem.com/product/b15589028/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-14-o-acetylsachaconitine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Voltage-Gated Sodium Channel Patch-Clamp
Electrophysiology
This protocol is designed to measure the effect of 14-O-Acetylsachaconitine on the activity of

specific voltage-gated sodium channel isoforms (e.g., Nav1.5).

Methodology:

Cell Culture: Utilize a stable cell line (e.g., HEK293 or CHO) expressing the human voltage-

gated sodium channel isoform of interest. Culture the cells under standard conditions.

Electrophysiological Recording:

Perform whole-cell patch-clamp recordings at room temperature.

Use an appropriate external solution (e.g., containing in mM: 140 NaCl, 4 KCl, 2 CaCl₂, 1

MgCl₂, 10 HEPES, and 10 glucose, pH adjusted to 7.4 with NaOH).

The internal pipette solution should be formulated to isolate sodium currents (e.g.,

containing in mM: 120 CsF, 20 CsCl, 10 EGTA, 10 HEPES, pH adjusted to 7.2 with

CsOH).

Compound Application: Prepare stock solutions of 14-O-Acetylsachaconitine in a suitable

solvent (e.g., DMSO) and dilute to final concentrations in the external solution. Perfuse the

cells with the compound-containing solution.

Data Acquisition:

Hold the cell membrane potential at a level where the channels are in a resting state (e.g.,

-120 mV).

Apply depolarizing voltage steps to elicit sodium currents.

Record peak and late sodium currents in the absence and presence of varying

concentrations of 14-O-Acetylsachaconitine.

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15589028/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-14-o-acetylsachaconitine
https://www.benchchem.com/product/b15589028/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-14-o-acetylsachaconitine
https://www.benchchem.com/product/b15589028/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-14-o-acetylsachaconitine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measure the peak current amplitude at each voltage step.

Construct concentration-response curves to determine the half-maximal inhibitory

concentration (IC₅₀).

NF-κB Reporter Gene Assay
This assay is used to determine if 14-O-Acetylsachaconitine can inhibit the transcriptional

activity of NF-κB.

Methodology:

Cell Culture and Transfection:

Use a suitable cell line (e.g., HEK293T or HeLa).

Co-transfect the cells with a luciferase reporter plasmid containing NF-κB binding sites

and a control plasmid (e.g., Renilla luciferase) for normalization.

Compound Treatment and Stimulation:

After transfection, pre-treat the cells with various concentrations of 14-O-
Acetylsachaconitine for a defined period (e.g., 1-2 hours).

Stimulate the cells with an NF-κB activator, such as tumor necrosis factor-alpha (TNF-α) or

lipopolysaccharide (LPS).

Luciferase Assay:

Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer

and a dual-luciferase reporter assay system.

Data Analysis:

Normalize the firefly luciferase activity to the Renilla luciferase activity.

Calculate the percentage of inhibition of NF-κB activity at each concentration of 14-O-
Acetylsachaconitine and determine the IC₅₀ value.
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Conclusion
14-O-Acetylsachaconitine represents a compelling subject for further pharmacological

investigation. While specific experimental data for this compound remains limited, the

established protocols for studying related Aconitum alkaloids provide a solid framework for

future research. Elucidating its precise mechanism of action on voltage-gated sodium channels

and its potential effects on inflammatory pathways such as NF-κB will be crucial in determining

its therapeutic potential. This guide serves as a foundational resource for researchers

embarking on the study of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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